Cas no 53369-71-4 ((3-amino-2,2-dimethylpropyl)dimethylamine)

• Product name: (3-amino-2,2-dimethylpropyl)dimethylamine
• CAS No: 53369-71-4
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• MDL: MFCD00044018
• CID: 1582035
• PubChem ID: 104477

(3-amino-2,2-dimethylpropyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• N,N,2,2-Tetramethyl-1,3-propanediamine
• AC1Q3WLT
• EINECS 258-501-7
• 1,3-diamino-N1,N1,2,2-tetramethylpropane
• 3-dimethylamino-2,2-dimethylpropylamine
• ACMC-209l6k
• 2,2-dimethyl-3-dimethylamino-propylamine
• N,N,2,2-Tetramethylpropane-1,3-diamine
• AC1Q53LL
• N,N-Dimethylneopentanediamine
• 2,2,N1,N1-tetramethyl-propan-1,3-diamine
• AC1L2WW0
• 1,3-Propanediamine, N,N,2,2-tetramethyl-
• 2,2,N1,N1-tetramethylpropane-1,3-diamine
• N',N',2,2-tetramethylpropane-1,3-diamine
• N1,N1,2,2-tetramethylpropane-1,3-diamine
• (3-amino-2,2-dimethylpropyl)dimethylamine

• MDL： MFCD00044018
• Inchi： InChI=1S/C7H18N2/c1-7(2,5-8)6-9(3)4/h5-6,8H2,1-4H3
• InChI Key： ULDIVZQLPBUHAG-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CN(C)C

Computed Properties

• Exact Mass: 130.14700
• Monoisotopic Mass: 130.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Tautomer Count: nothing
• Topological Polar Surface Area: 29.3A^2
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.818 g/mL at 25 °C(lit.)
• Melting Point: 28.9°C (estimate)
• Boiling Point: 153°C(lit.)
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Refractive Index: n20/D 1.4355(lit.)
• PSA: 29.26000
• LogP: 1.23320
• Solubility: Not determined

(3-amino-2,2-dimethylpropyl)dimethylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S16; S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：3,8
• Packing Group：II
• Risk Phrases：R10; R34
• Packing Group：II
• PackingGroup：II

(3-amino-2,2-dimethylpropyl)dimethylamine Customs Data

• HS CODE：2921290000
• Customs Data：

  China Customs Code:

  2921290000

  Overview:

  2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (3-amino-2,2-dimethylpropyl)dimethylamine

Compound CAS No 53369-71-4: (3-amino-2,2-dimethylpropyl)dimethylamine

The compound with CAS No 53369-71-4, commonly referred to as (3-amino-2,2-dimethylpropyl)dimethylamine, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines an amino group with a dimethylamine moiety. The (3-amino-2,2-dimethylpropyl) group is a branched alkyl chain with an amino functionality at the third carbon position. This structural feature makes it highly versatile in various chemical reactions and applications.

Recent studies have highlighted the importance of (3-amino-2,2-dimethylpropyl)dimethylamine in the synthesis of advanced materials. For instance, researchers have explored its role as a precursor in the development of novel polymers and surfactants. The compound's ability to form stable amine bonds has been leveraged in creating materials with enhanced mechanical properties and improved surface activity. These findings underscore its potential in industries ranging from coatings to biomedical applications.

In terms of synthesis, (3-amino-2,2-dimethylpropyl)dimethylamine can be prepared through various methods, including alkylation and reductive amination. One of the most efficient routes involves the reaction of isobutylamine with formaldehyde under specific conditions. This method ensures high yields and purity, making it suitable for large-scale production. The compound's synthesis has been optimized in recent years to minimize environmental impact and improve cost-effectiveness.

The chemical properties of (3-amino-2,2-dimethylpropyl)dimethylamine are highly dependent on its molecular structure. The presence of both primary and secondary amine groups imparts it with nucleophilic characteristics, enabling it to participate in a wide range of nucleophilic substitutions and additions. Its solubility in polar solvents and thermal stability further enhance its utility in various chemical processes.

One of the most promising applications of this compound is in the field of drug delivery systems. Researchers have demonstrated that (3-amino-2,2-dimethylpropyl)dimethylamine can serve as a carrier for hydrophobic drugs, improving their bioavailability. Its ability to form self-assembled structures has also been explored for encapsulating therapeutic agents, offering potential solutions for targeted drug delivery.

Moreover, (3-amino-2,2-dimethylpropyl)dimethylamine has shown potential as a catalyst in organic transformations. Its role as a phase-transfer catalyst has been investigated in various reactions, including esterifications and amidations. The compound's ability to facilitate interfacial reactions makes it a valuable tool in green chemistry practices.

In conclusion, (3-amino-2,2-dimethylpropyl)dimethylamine (CAS No 53369-71-4) is a multifaceted compound with diverse applications across several scientific domains. Its structural versatility and chemical reactivity continue to drive innovative research and development efforts. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an even more significant role in shaping future technologies.